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Compound of Interest

Compound Name: 1-Chloro-3-methylbutane

Cat. No.: B093926 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

1-Chloro-3-methylbutane (CAS No. 107-84-6), also known as isoamyl chloride. This guide is

intended for laboratory personnel and professionals in the drug development field to ensure the

safe use and management of this chemical.

Chemical and Physical Properties
1-Chloro-3-methylbutane is a colorless to almost colorless, clear liquid.[1] It is a flammable

and volatile compound with a molecular formula of C5H11Cl and a molecular weight of 106.59

g/mol .[1][2] Understanding its physical and chemical properties is crucial for safe handling and

storage.
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Property Value Source(s)

Molecular Formula C5H11Cl [1][2]

Molecular Weight 106.59 g/mol [1][2]

Appearance
Colorless to almost colorless

clear liquid
[1]

Odor No information available [3]

Boiling Point 99-100 °C [1]

Melting Point -104 °C [1]

Flash Point 16 °C (60.8 °F) [1]

Density 0.88 g/cm³ [1]

Solubility
Slightly soluble in water;

soluble in alcohol and ether.
[1][4]

Vapor Pressure 46.2 mmHg at 25°C [5]

Refractive Index 1.4090 [1]

Autoignition Temperature No information available [6]

Explosion Limits Lower: 1.5%, Upper: 7.4% [7]

Hazard Identification and GHS Classification
1-Chloro-3-methylbutane is classified as a hazardous chemical.[8] It is crucial to understand

its potential hazards to implement appropriate safety measures.

GHS Classification:[2]

Flammable Liquids: Category 2 (H225: Highly flammable liquid and vapor)

Skin Corrosion/Irritation: Category 2 (H315: Causes skin irritation)

Serious Eye Damage/Eye Irritation: Category 2 (H319: Causes serious eye irritation)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 13 Tech Support

https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://delltech.com/flash-point-testing-methods-astm-d56-and-astm-d93/
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://delltech.com/flash-point-testing-methods-astm-d56-and-astm-d93/
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://www.torontech.com/automatic-pensky-martens-closed-cup-flash-point-tester/
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://www.ducom.com/pensky-martens-flash-point-tester
https://www.mattek.com/reference-library/in-vitro-skin-irritation-testing-improving-the-sensitivity-of-the-epiderm-skin-irritation-test-protocol/
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://www.fishersci.com/store/msds?partNumber=AAL1137118&productDescription=1-CHLRO-3-METHYLBUTANE+98%25+50G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL11371~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2018:16:06~~1-Chloro-3-methylbutane~~
https://www.benchchem.com/product/b093926?utm_src=pdf-body
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://delltech.com/flash-point-testing-methods-astm-d56-and-astm-d93/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093926?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Specific Target Organ Toxicity (Single Exposure): Category 3, Respiratory tract irritation

(H335: May cause respiratory irritation)

Signal Word: Danger[1][8]

Hazard Pictograms:

Flame (GHS02)[1]

Exclamation Mark (GHS07)[1]

Experimental Protocols for Safety Data
Determination
The safety data presented in this guide are determined using standardized experimental

protocols. Below are summaries of the methodologies for key safety parameters.

Flash Point Determination (ASTM D93)
The flash point of 1-Chloro-3-methylbutane is a critical parameter for assessing its

flammability. The standard test method for its determination is the Pensky-Martens Closed Cup

method, as described in ASTM D93.[9][10]

Methodology:

Apparatus: A manual or automated Pensky-Martens closed-cup tester is used.[9]

Procedure (Procedure A for distillate fuels):

A sample of the chemical is placed in the test cup of the apparatus.[10]

The sample is heated at a controlled rate while being continuously stirred to ensure

temperature uniformity.[9]

At specified temperature intervals, an ignition source (a small flame) is introduced into the

vapor space above the liquid.[10]
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The flash point is the lowest temperature at which the vapors of the substance ignite to

produce a flash.[2]

The observed flash point is then corrected to a standard barometric pressure.[2]

Skin Irritation Testing (OECD Test Guideline 439)
The potential of a chemical to cause skin irritation is assessed using in vitro methods, such as

the Reconstructed Human Epidermis (RHE) test method described in OECD Test Guideline

439.[11]

Methodology:

Test System: The test utilizes a three-dimensional reconstructed human epidermis model,

which mimics the biochemical and physiological properties of the upper layers of human

skin.[11]

Procedure:

A small amount of 1-Chloro-3-methylbutane is applied topically to the surface of the RHE

tissue.[12]

The tissue is exposed to the chemical for a defined period (e.g., 60 minutes).[12]

After exposure, the chemical is washed off, and the tissue is incubated for a post-exposure

period (e.g., 42 hours).[12][13]

Cell viability is then assessed using a colorimetric assay, such as the MTT assay.[13]

A reduction in cell viability below a certain threshold (e.g., 50%) indicates that the chemical

is an irritant.[11]

Eye Irritation Testing (OECD Test Guideline 492)
The potential for a chemical to cause serious eye damage or irritation is evaluated using in vitro

methods like the Reconstructed Human Cornea-like Epithelium (RhCE) test method, as

outlined in OECD Test Guideline 492.[14]
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Methodology:

Test System: The assay uses a three-dimensional RhCE model that structurally and

functionally resembles the human corneal epithelium.[14]

Procedure:

The liquid chemical is applied directly to the surface of the RhCE tissue.[15]

The exposure duration is typically 30 minutes for liquids.[15]

Following exposure, the tissue is rinsed, and cell viability is determined using the MTT

assay.[15]

A chemical is classified as an eye irritant if the tissue viability falls below a specified cutoff

(e.g., 60%).[15]

Handling and Storage
Proper handling and storage procedures are essential to minimize the risks associated with 1-
Chloro-3-methylbutane.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[16][17]

Keep away from heat, sparks, open flames, and other ignition sources.[3] No smoking.[18]

Use only non-sparking tools and explosion-proof equipment.[3][17]

Ground and bond containers and receiving equipment to prevent static electricity discharge.

[17][18]

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.[1]

Avoid contact with skin and eyes.[19]
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Avoid inhalation of vapor or mist.[19]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][11][18]

Keep away from heat and sources of ignition.[18]

Store in a flammable liquid storage cabinet.[10]

Do not store in domestic refrigerators or freezers; use only spark-proof refrigerators

designed for flammable materials.[10][12]

Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

[17][20]

Personal Protective Equipment (PPE)
The following diagram outlines the recommended personal protective equipment when

handling 1-Chloro-3-methylbutane.
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Personal Protective Equipment (PPE)

Handling 1-Chloro-3-methylbutane

Eye Protection
(Safety glasses with side shields or goggles)

Hand Protection
(Chemically resistant gloves, e.g., Nitrile rubber)

Body Protection
(Lab coat, flame-retardant if necessary)

Respiratory Protection
(Use in a fume hood. If ventilation is inadequate,

 use a NIOSH-approved respirator with organic vapor cartridges.)

Click to download full resolution via product page

Caption: Recommended PPE for handling 1-Chloro-3-methylbutane.

First Aid Measures
In case of exposure, immediate action is necessary.
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Exposure Route First Aid Measures Source(s)

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Get medical attention.

[3][8]

Skin Contact

Wash off immediately with

plenty of water for at least 15

minutes. Remove

contaminated clothing and

shoes. Get medical attention if

symptoms occur.

[3][8]

Inhalation

Remove to fresh air. If not

breathing, give artificial

respiration. Get medical

attention if symptoms occur.

[3][21]

Ingestion

Do NOT induce vomiting.

Clean mouth with water and

drink plenty of water

afterwards. Never give

anything by mouth to an

unconscious person. Get

medical attention if symptoms

occur.

[3][21]

Firefighting Measures
1-Chloro-3-methylbutane is a highly flammable liquid.

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[21] Water mist may be used to cool closed containers.[8][17]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.
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Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash

back.[8][17] Containers may explode when heated.[8][17]

Hazardous Combustion Products: Carbon monoxide (CO), carbon dioxide (CO2), and

hydrogen chloride gas.[6][8]

Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) and

full protective gear.[8]

Accidental Release Measures
In the event of a spill, follow these procedures to minimize exposure and environmental

contamination.
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1-Chloro-3-methylbutane Spill Response

Spill Occurs

Evacuate immediate area

Ensure adequate ventilation

Remove all sources of ignition

Wear appropriate PPE

Contain spill with inert absorbent material
(e.g., sand, vermiculite)

Collect absorbed material using
non-sparking tools

Place in a suitable, closed container
for disposal

Clean the spill area

Dispose of waste according to
local, state, and federal regulations

Spill Cleaned Up

Click to download full resolution via product page

Caption: Workflow for responding to a 1-Chloro-3-methylbutane spill.
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Toxicological Information
The toxicological properties of 1-Chloro-3-methylbutane have not been fully investigated.[8]

However, it is known to cause skin, eye, and respiratory irritation.[1][2]

Acute Toxicity: No data available.

Skin Corrosion/Irritation: Causes skin irritation.[2][8]

Serious Eye Damage/Irritation: Causes serious eye irritation.[2][8]

Respiratory or Skin Sensitization: No data available.

Germ Cell Mutagenicity: No data available.

Carcinogenicity: No data available.

Reproductive Toxicity: No data available.

Specific Target Organ Toxicity - Single Exposure: May cause respiratory irritation.[2][8]

Specific Target Organ Toxicity - Repeated Exposure: No data available.

Aspiration Hazard: No data available.

Disposal Considerations
Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.[8] Disposal must be in accordance with local, regional, and national

hazardous waste regulations.[8] Do not empty into drains.[8]

Disclaimer
This document is intended as a guide for the safe handling of 1-Chloro-3-methylbutane and is

not exhaustive. It is the responsibility of the user to conduct a thorough risk assessment before

using this chemical and to ensure that all safety procedures are in place and followed. Always

refer to the most current Safety Data Sheet (SDS) provided by the supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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